Cas no 2680726-36-5 (2-hydroxy-4-{2,2,2-trifluoro-N-(1-methyl-1H-pyrazol-3-yl)methylacetamido}benzoic acid)

• Product Name: 2-hydroxy-4-{2,2,2-trifluoro-N-(1-methyl-1H-pyrazol-3-yl)methylacetamido}benzoic acid
• CAS No: 2680726-36-5
• MF: C₁₄H₁₂F₃N₃O₄
• MW: 343.25799369812
• CID: 5622823
• PubChem ID: 165937263
• Update Time: 2025-09-19

2-hydroxy-4-{2,2,2-trifluoro-N-(1-methyl-1H-pyrazol-3-yl)methylacetamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-4-{2,2,2-trifluoro-N-[(1-methyl-1H-pyrazol-3-yl)methyl]acetamido}benzoic acid
• 2680726-36-5
• EN300-28297475
• 2-hydroxy-4-{2,2,2-trifluoro-N-(1-methyl-1H-pyrazol-3-yl)methylacetamido}benzoic acid

• Inchi： 1S/C14H12F3N3O4/c1-19-5-4-8(18-19)7-20(13(24)14(15,16)17)9-2-3-10(12(22)23)11(21)6-9/h2-6,21H,7H2,1H3,(H,22,23)
• InChI Key： VVGUUXPKRZYRKN-UHFFFAOYSA-N
• SMILES： FC(C(N(C1C=CC(C(=O)O)=C(C=1)O)CC1C=CN(C)N=1)=O)(F)F

Computed Properties

• Exact Mass: 343.07799036g/mol
• Monoisotopic Mass: 343.07799036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.7Ų

Additional information on 2-hydroxy-4-{2,2,2-trifluoro-N-(1-methyl-1H-pyrazol-3-yl)methylacetamido}benzoic acid

Introduction to 2-hydroxy-4-{2,2,2-trifluoro-N-(1-methyl-1H-pyrazol-3-yl)methylacetamido}benzoic acid (CAS No. 2680726-36-5)

2-hydroxy-4-{2,2,2-trifluoro-N-(1-methyl-1H-pyrazol-3-yl)methylacetamido}benzoic acid, identified by its CAS number 2680726-36-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core functionalized with hydroxyl, acetamido, and trifluoromethyl groups, as well as a pyrazole moiety. The presence of these diverse functional groups imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural complexity of 2-hydroxy-4-{2,2,2-trifluoro-N-(1-methyl-1H-pyrazol-3-yl)methylacetamido}benzoic acid is not merely a matter of academic curiosity but also holds practical implications for its potential utility. The benzoic acid backbone is well-known for its role in various biological processes and its incorporation into pharmaceutical agents often enhances binding affinity and metabolic stability. The hydroxyl group at the 2-position contributes to hydrogen bonding capabilities, which are crucial for interactions with biological targets. Meanwhile, the acetamido group at the 4-position introduces a polar amide functionality, which can improve solubility and pharmacokinetic properties.

The trifluoromethyl group at the 4-position of the pyrazole ring is particularly noteworthy due to its ability to modulate electronic properties and metabolic stability. In many drug molecules, trifluoromethyl groups are strategically incorporated to enhance binding affinity to enzymes or receptors by increasing lipophilicity and reducing metabolic degradation. The pyrazole moiety itself is a heterocyclic compound that has been extensively studied for its bioactivity. Pyrazole derivatives are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 2-hydroxy-4-{2,2,2-trifluoro-N-(1-methyl-1H-pyrazol-3-yl)methylacetamido}benzoic acid suggests that it may interact with multiple biological targets simultaneously.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of complex molecules like 2-hydroxy-4-{2,2,2-trifluoro-N-(1-methyl-1H-pyrazol-3-yl)methylacetamido}benzoic acid with greater accuracy. These tools allow for the virtual screening of compounds against various biological targets, helping to identify potential drug candidates more efficiently. For instance, studies have shown that molecules containing both benzoic acid and pyrazole moieties can exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. The presence of multiple functional groups in 2680726-36-5 suggests that it may interfere with multiple disease-related pathways simultaneously.

In vitro studies have begun to explore the pharmacological profile of 2680726-36-5, revealing promising results in preliminary assays. Researchers have observed that this compound demonstrates moderate activity against certain kinases and transcription factors implicated in cancer progression. The trifluoromethyl group appears to play a critical role in enhancing binding affinity to these targets by modulating hydrophobic interactions. Additionally, the hydroxyl and acetamido groups contribute to hydrogen bonding networks that stabilize protein-ligand interactions.

The synthesis of 2680726-36-5 presents both challenges and opportunities for medicinal chemists. The multi-step synthesis involves careful control of reaction conditions to ensure regioselectivity and yield optimization. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrazole ring efficiently. Furthermore, protecting group strategies are essential to prevent unwanted side reactions during the synthesis process.

The potential therapeutic applications of 2680726-36-5 are still under investigation but preliminary findings suggest its utility in treating inflammatory diseases and cancer. Inflammatory conditions often involve dysregulation of multiple signaling pathways, making multitarget inhibitors like 2680726-36-5 attractive candidates for therapeutic intervention. Similarly, cancer therapies benefit from compounds that can disrupt multiple aspects of tumor growth and progression.

As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like 2680726-36-5 will play an increasingly important role in drug development pipelines. The combination of computational modeling with experimental validation provides a robust framework for identifying promising drug candidates rapidly. Future studies will focus on optimizing synthetic routes to improve scalability while maintaining high purity standards necessary for clinical trials.

The growing interest in heterocyclic compounds such as pyrazoles underscores their versatility as pharmacophores across different therapeutic areas including oncology pain management neurological disorders cardiovascular diseases among others . With ongoing research efforts dedicated toward understanding structure activity relationships (SAR) within this chemical space , it's reasonable expect see more derivatives similar one highlighted here emerge market years ahead .